![molecular formula C23H17N3O3 B3916456 3-benzyl-2-[2-(4-nitrophenyl)vinyl]-4(3H)-quinazolinone](/img/structure/B3916456.png)
3-benzyl-2-[2-(4-nitrophenyl)vinyl]-4(3H)-quinazolinone
Overview
Description
3-benzyl-2-[2-(4-nitrophenyl)vinyl]-4(3H)-quinazolinone, also known as NBQX, is a synthetic compound that has been extensively studied in the field of neuroscience. It is a potent antagonist of the ionotropic glutamate receptor, which plays a crucial role in synaptic transmission in the brain. NBQX has been widely used in scientific research to investigate the mechanisms of synaptic plasticity, learning, and memory.
Mechanism of Action
3-benzyl-2-[2-(4-nitrophenyl)vinyl]-4(3H)-quinazolinone is a selective antagonist of the ionotropic glutamate receptor, specifically the AMPA subtype. It binds to the receptor and prevents the binding of glutamate, which is the natural ligand of the receptor. This results in the inhibition of synaptic transmission and the modulation of neuronal activity. This compound has been shown to be a potent blocker of excitatory synaptic transmission in the brain, which is important for the regulation of learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the brain. It has been shown to block the activity of the ionotropic glutamate receptor, which is involved in the regulation of synaptic transmission in the brain. It has also been shown to modulate the activity of other neurotransmitter systems, including dopamine and acetylcholine. This compound has been shown to have a neuroprotective effect in animal models of stroke and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The use of 3-benzyl-2-[2-(4-nitrophenyl)vinyl]-4(3H)-quinazolinone in scientific research has several advantages. It is a potent and selective antagonist of the ionotropic glutamate receptor, which makes it a valuable tool for investigating the role of glutamate receptors in synaptic plasticity, learning, and memory. This compound has also been shown to have a neuroprotective effect in animal models of stroke and neurodegenerative diseases. However, there are some limitations to the use of this compound in lab experiments. It is a complex compound that requires specialized equipment and expertise to synthesize. In addition, its effects on behavior and cognition can be variable and dependent on the dose and route of administration.
Future Directions
There are several future directions for the use of 3-benzyl-2-[2-(4-nitrophenyl)vinyl]-4(3H)-quinazolinone in scientific research. One area of interest is the role of glutamate receptors in the regulation of synaptic plasticity and learning. Another area of interest is the use of this compound as a neuroprotective agent in the treatment of stroke and neurodegenerative diseases. Additionally, this compound could be used in combination with other drugs to investigate their effects on behavior and cognition. Finally, the development of new and more potent glutamate receptor antagonists could lead to the discovery of new therapeutic targets for the treatment of neurological disorders.
Scientific Research Applications
3-benzyl-2-[2-(4-nitrophenyl)vinyl]-4(3H)-quinazolinone has been widely used in scientific research to investigate the mechanisms of synaptic plasticity, learning, and memory. It has been shown to block the activity of the ionotropic glutamate receptor, which is involved in the regulation of synaptic transmission in the brain. This compound has also been used to study the role of glutamate receptors in epilepsy, stroke, and neurodegenerative diseases. In addition, this compound has been used in animal models to investigate the effects of drugs on behavior and cognition.
Properties
IUPAC Name |
3-benzyl-2-[(E)-2-(4-nitrophenyl)ethenyl]quinazolin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17N3O3/c27-23-20-8-4-5-9-21(20)24-22(25(23)16-18-6-2-1-3-7-18)15-12-17-10-13-19(14-11-17)26(28)29/h1-15H,16H2/b15-12+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAULTRQMBAHRQM-NTCAYCPXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=NC3=CC=CC=C3C2=O)C=CC4=CC=C(C=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CN2C(=NC3=CC=CC=C3C2=O)/C=C/C4=CC=C(C=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.